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Compound of Interest

Compound Name: Trilan

Cat. No.: B1206009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Compound Identification: Trilan (4,5,6-trichloro-3H-1,3-benzoxazol-2-one) CAS Number:

50995-94-3 Molecular Formula: C₇H₂Cl₃NO₂ Molecular Weight: 238.46 g/mol

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties of

Trilan (4,5,6-trichloro-3H-1,3-benzoxazol-2-one). Due to the limited availability of specific

experimental data for this compound in publicly accessible literature, this document outlines

detailed, standardized experimental protocols for the determination of its key physicochemical

parameters. The methodologies described are widely applicable to the characterization of

poorly soluble small molecules and provide a framework for researchers in drug development.

This guide also includes a summary of the known biological activities of structurally related

halogenated benzoxazolones to provide context for its potential therapeutic applications.

Physicochemical Properties
Quantitative data for Trilan is sparse, with most available information being predictive. The

following table summarizes the known and predicted physicochemical parameters for Trilan.
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Property Value Data Type Source

Molecular Formula C₇H₂Cl₃NO₂ --- PubChem[1]

Molecular Weight 238.46 g/mol Calculated PubChem[1]

pKa 6.09 ± 0.70 Predicted ChemicalBook[2]

Density 1.728 ± 0.06 g/cm³ Predicted ChemicalBook[2]

XlogP 3.0 Predicted PubChemLite[3]

IUPAC Name
4,5,6-trichloro-3H-1,3-

benzoxazol-2-one
--- PubChem[1]

Experimental Protocols
The following sections detail the experimental methodologies for determining the key

physicochemical properties of Trilan.

Solubility Determination
The aqueous and organic solvent solubility of Trilan can be determined using UV/Vis

spectrophotometry, a common and reliable method for compounds with a suitable

chromophore.[1][4][5][6][7]

Principle: The concentration of a solute in a solution is determined by measuring its

absorbance of light at a specific wavelength and applying the Beer-Lambert law.

Materials:

Trilan (solid)

Solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol,

methanol, dimethyl sulfoxide (DMSO))

UV/Vis spectrophotometer

Centrifuge
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Volumetric flasks and pipettes

Thermostatic shaker

Procedure:

Preparation of Calibration Curve:

Prepare a stock solution of Trilan in a suitable solvent in which it is freely soluble (e.g.,

DMSO).

Create a series of standard solutions of known concentrations by serial dilution of the

stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a graph of absorbance versus concentration to generate a calibration curve.

Equilibrium Solubility Measurement:

Add an excess amount of solid Trilan to a known volume of the desired solvent in a

sealed vial.

Agitate the vials in a thermostatic shaker at a constant temperature (e.g., 25°C or 37°C)

for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

Centrifuge the samples to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant and dilute it with the appropriate solvent

to a concentration within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Calculate the concentration of Trilan in the original supernatant using the calibration curve

and the dilution factor.

Workflow for Solubility Determination:
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Preparation

Experiment

Prepare Stock Solution Create Standard Solutions Generate Calibration Curve

Measure Absorbance

Use for Calculation

Equilibrate Excess Trilan in Solvent Centrifuge Sample Dilute Supernatant Calculate Solubility

Prepare and Weigh Sample in DSC Pan

Seal Pan

Load Sample and Reference Pans into DSC

Heat at a Controlled Rate

Record Heat Flow vs. Temperature

Analyze Thermogram for Melting Peak

Determine Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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